Barium zirconium silicate

• IUPAC Name: barium(2+);dioxido(oxo)silane;zirconium(4+)
• InChI: InChI=1S/Ba.3O3Si.Zr/c;3*1-4(2)3;/q+2;3*-2;+4
• InChI Key: IYIWLMDFTXXNAA-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Zr+4].[Ba+2]
• Molecular Formula: BaO9Si3Zr
• DSSTOX Substance ID: DTXSID20929709
• Molecular Weight: 456.80 g/mol
• CAS RN: 13708-67-3

Description

Barium silicate (BaSiO3) is orthorhombic with unit-cell dimensions of a = 5.6182 (5)?, b = 12.445 (1), c = 4.5816 ?. It is dimorphic with α-BaSiO3 stable below about 990°C but forms β-BaSiO3 above 1000°C. Zirconium silicate consists of one zirconium atom, one silicon atom, and four oxygen atoms. It is usually colorless, but impurities induce various colorations.

Synthesis Analysis

Barium zirconate/barium titanate/epoxy resin hybrid nanodielectrics were prepared via a mixing process varying the filler content. A solid-state synthesis of barium zirconate was also reported, where barium carbonate and zirconium dioxide were used through a solid-phase reaction.

Molecular Structure Analysis

The crystal structure of barium zirconate is cubic, with shorter and stronger Zr-O bonds, and the bond length distances between Zr-O and Ba-O make it more stable. The structure analysis was performed at short-range order (e.g., coordination number, bond length, and bond angle), medium-range order (e.g., network connectivity), and long-range order (e.g., phase separation).

Chemical Reactions Analysis

The thermally varying polarization of the embedded nanoparticles induces functionality to the prepared composite systems, due to the thermally triggered structural transitions of BaZrO3 and BaTiO3.

Physical And Chemical Properties Analysis

BaZrO3(BZO)-based perovskite oxides, due to excellent proton conduction at intermediate temperatures and diversified structural properties with good chemical stability have obtained distinguished attention in recent years. Zirconium silicate is insoluble in water, acids, alkali, and aqua regia.

Scientific Research Applications

• Radiopacifiers in Dental Cements : Barium zirconate, a form of barium zirconium silicate, is used as a radiopacifier in tricalcium silicate-based dental cements. It enhances the formation of calcium hydroxide, a by-product of cement reactions, and influences bioactivity and the release of calcium ions (Camilleri, 2014).

• Ceramics and Electronic Applications : Barium zirconium silicate is used in ceramic tiles and electronic ceramics. It's involved in the modification of aging and Curie temperature in barium titanate powders for capacitors and PTC thermistors. Additionally, it's used in engineering ceramics, a material that can replace metals, such as in PSZ (partially stabilized zirconia) and Si3N4 (silicon nitride), where it acts as a sintering agent (Yoldjian, 1985).

• Solid Electrolytes for Thermodynamic Studies : Barium zirconium silicate is used in solid electrolytes based on stabilized zirconia for studying the thermodynamic properties of alkaline earth silicates (Róg, 1977).

• Gate Dielectric Applications in Electronics : Ultrathin zirconium silicate films, which may include barium, exhibit good thermal stability and are used as alternative gate dielectrics in electronics. These films show low leakage current and smooth interfacial properties on silicon substrates (Qi et al., 2000).

• Influence on Nanodimensional Zirconium Dioxide Particles : The introduction of barium and silicate ions influences the structure formation in nanodimensional zirconium dioxide, stabilizing the tetragonal phase at higher temperatures (Struzhko et al., 2004).

• High-Temperature Deformation of Ceramics : Barium silicate additives in 3-mol%-yttria-stabilized zirconia ceramics affect tensile superplasticity at high temperatures. This results in a reduction in flow stress and influences elongation to failure (Imamura et al., 2000).

Mechanism of Action

The electrical response of the employed nanofillers, as well as of the produced hybrid composite specimens, was examined by means of broadband dielectric spectroscopy in a wide temperature and frequency range.

Safety and Hazards

Avoid dust formation, breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

The comprehensive information provided in the papers about the physical properties of barium zirconate from experimental and theoretical studies will guide aspirants to easily understand the trend and continuing research on the development of BZO materials.